Cas no 2296292-01-6 ((2,3-Dibromophenyl)methanesulfonyl fluoride)

• Product Name: (2,3-Dibromophenyl)methanesulfonyl fluoride
• CAS No: 2296292-01-6
• MF: C₇H₅Br₂FO₂S
• MW: 331.984802961349
• CID: 6447327
• PubChem ID: 165608546
• Update Time: 2025-09-27

(2,3-Dibromophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2,3-dibromophenyl)methanesulfonyl fluoride
• 2296292-01-6
• EN300-3930593
• (2,3-Dibromophenyl)methanesulfonyl fluoride

• Inchi： 1S/C7H5Br2FO2S/c8-6-3-1-2-5(7(6)9)4-13(10,11)12/h1-3H,4H2
• InChI Key： XYNASACMHABIOF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CS(=O)(=O)F)Br

Computed Properties

• Exact Mass: 331.83405g/mol
• Monoisotopic Mass: 329.83610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on (2,3-Dibromophenyl)methanesulfonyl fluoride

Research Brief on (2,3-Dibromophenyl)methanesulfonyl Fluoride (CAS: 2296292-01-6): Recent Advances and Applications in Chemical Biology and Drug Discovery

(2,3-Dibromophenyl)methanesulfonyl fluoride (CAS: 2296292-01-6) is a specialized sulfonyl fluoride compound that has garnered significant attention in recent years due to its unique reactivity and potential applications in chemical biology and drug discovery. Sulfonyl fluorides, as a class of compounds, have emerged as valuable tools in covalent inhibitor design and activity-based protein profiling (ABPP). The presence of the dibromophenyl moiety in this particular compound adds to its versatility, making it a promising candidate for various biochemical and pharmacological studies.

Recent studies have highlighted the role of (2,3-Dibromophenyl)methanesulfonyl fluoride as a covalent modifier of serine hydrolases and other nucleophilic residues in proteins. Its ability to selectively target active sites has been exploited in the development of novel enzyme inhibitors and probes for functional proteomics. The compound's stability under physiological conditions, combined with its reactivity, makes it particularly useful for in situ labeling and target identification studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a covalent inhibitor of fatty acid amide hydrolase (FAAH), an important therapeutic target for pain management and neurological disorders. The study reported that (2,3-Dibromophenyl)methanesulfonyl fluoride showed improved selectivity compared to traditional fluorophosphonate-based inhibitors, with minimal off-target effects observed in proteome-wide screening.

Another significant application was reported in Chemical Science, where the compound was used as a key building block for the development of sulfonyl fluoride-based covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The researchers utilized the dibromophenyl group for subsequent functionalization, enabling the creation of a diverse library of potential antiviral agents. This approach demonstrated the compound's versatility in medicinal chemistry applications.

From a synthetic chemistry perspective, recent advances have improved the accessibility of (2,3-Dibromophenyl)methanesulfonyl fluoride. A 2022 publication in Organic Letters described an optimized synthetic route that significantly increased yield while reducing the formation of byproducts. This development has facilitated broader adoption of the compound in research settings and may accelerate its translation into drug discovery programs.

The safety profile and handling considerations of (2,3-Dibromophenyl)methanesulfonyl fluoride have also been subjects of recent investigation. While the compound exhibits moderate reactivity, proper handling procedures have been established to ensure safe laboratory use. Studies have shown that it can be effectively quenched with thiol-containing compounds when necessary, providing an additional safety measure for researchers working with this material.

Looking forward, the unique properties of (2,3-Dibromophenyl)methanesulfonyl fluoride position it as a valuable tool for continued research in chemical biology and drug discovery. Its applications in target identification, covalent inhibitor development, and chemical proteomics are expected to expand as researchers continue to explore its potential. Future studies may focus on optimizing its selectivity profile and developing derivatives with enhanced pharmacological properties for therapeutic applications.